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Compound of Interest

Compound Name: Y06036

Cat. No.: B15569187

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to refining the in vivo delivery of Y06036, a potent

and selective BET (Bromodomain and Extra-Terminal) inhibitor. This resource offers

troubleshooting advice and frequently asked questions in a user-friendly format to address

common challenges encountered during preclinical research.

Frequently Asked Questions (FAQs)
Q1: What is Y06036 and what is its mechanism of action?

A1: Y06036 is a potent and selective small molecule inhibitor of the BET family of proteins,

particularly BRD4.[1] BET proteins are epigenetic readers that play a crucial role in regulating

the transcription of key oncogenes like MYC. By binding to the bromodomains of BRD4,

Y06036 disrupts the interaction between BRD4 and acetylated histones, leading to the

downregulation of target gene expression and subsequent anti-tumor activity. This mechanism

has shown promise in models of castration-resistant prostate cancer (CRPC).[1]

Q2: What is the recommended solvent for Y06036?
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A2: Y06036 is soluble in dimethyl sulfoxide (DMSO). A stock solution can be prepared in 100%

DMSO. For in vivo administration, this stock solution must be further diluted in a suitable

vehicle.

Q3: What is a recommended vehicle for in vivo delivery of Y06036 in mice?

A3: A successfully used vehicle for the intraperitoneal (i.p.) administration of Y06036 in mouse

xenograft models consists of 5% DMSO, 30% PEG300, and 65% sterile saline.

Q4: Has a specific in vivo delivery protocol for Y06036 been published?

A4: Yes, a study by Zhang et al. (2018) in the Journal of Medicinal Chemistry details the

successful in vivo administration of Y06036 in a C4-2B CRPC xenograft tumor model in mice.

The detailed protocol is provided in the "Experimental Protocols" section of this guide.

Q5: What is a typical dosage for Y06036 in mice?

A5: In the aforementioned study, Y06036 was administered at a dosage of 50 mg/kg via

intraperitoneal injection, once daily.
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Problem Potential Cause
Troubleshooting Steps &

Recommendations

Precipitation of Y06036 upon

dilution of DMSO stock with

aqueous vehicle.

Y06036 is hydrophobic and

has low aqueous solubility.

Rapid changes in solvent

polarity can cause the

compound to "crash out" of

solution.

1. Prepare the vehicle first:

Pre-mix the PEG300 and

saline before adding the

DMSO stock of Y06036.2. Add

DMSO stock last and slowly:

Add the required volume of the

Y06036 DMSO stock to the

PEG300/saline mixture

dropwise while vortexing or

stirring vigorously to ensure

rapid and even dispersion.3.

Warm the vehicle slightly:

Gently warming the vehicle to

37°C may help improve

solubility during preparation.

However, be cautious about

the stability of Y06036 at

elevated temperatures for

extended periods.4.

Sonication: Brief sonication in

a water bath can help to

redissolve small amounts of

precipitate.

Visible precipitation in the final

formulation before injection.

The concentration of Y06036

may exceed its solubility limit

in the final vehicle, or the

formulation may not be stable

over time.

1. Ensure the final DMSO

concentration is appropriate: A

final concentration of 5%

DMSO in the recommended

vehicle should be sufficient to

maintain solubility at the

specified dosage.2. Prepare

the formulation fresh daily: Do

not store the diluted Y06036

formulation for extended

periods. Prepare it fresh before
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each administration to

minimize the risk of

precipitation.3. Visually inspect

before each injection: Always

visually inspect the solution for

any signs of precipitation

before drawing it into the

syringe. If precipitate is

observed, do not inject and

prepare a fresh solution.

Animal distress or adverse

reactions post-injection (e.g.,

lethargy, ruffled fur, abdominal

irritation).

This could be due to the

toxicity of the vehicle

(especially DMSO at high

concentrations) or the

compound itself. The injection

volume or speed of

administration may also be a

factor.

1. Limit the final DMSO

concentration: The

recommended 5% DMSO is

generally well-tolerated in mice

for i.p. injections. Avoid higher

concentrations if possible.2.

Control injection volume: Keep

the injection volume to a

minimum, typically 100-200 µL

for a 20-25g mouse.3.

Administer slowly: Inject the

solution slowly and carefully to

minimize irritation.4. Include a

vehicle-only control group:

Always include a control group

that receives the vehicle

without Y06036 to distinguish

between vehicle-related and

compound-related toxicity.5.

Consider a Maximum Tolerated

Dose (MTD) study: If toxicity is

a concern, a preliminary MTD

study may be necessary to

determine the highest dose

that can be administered

without causing significant

adverse effects.
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Inconsistent tumor growth

inhibition or lack of efficacy.

This could be due to improper

formulation, degradation of the

compound, or issues with the

experimental model.

1. Confirm formulation

integrity: Ensure that Y06036

is fully dissolved and

administered at the correct

concentration.2. Check for

compound stability: While

specific stability data for

Y06036 in the formulation is

not available, preparing it fresh

daily is the best practice. Store

the DMSO stock solution at

-20°C or -80°C as

recommended by the

supplier.3. Verify tumor model:

Ensure that the tumor model

used is sensitive to BET

inhibitors. For example, by

confirming the expression of

key target genes like MYC.

Quantitative Data Summary
Parameter Value Source

Molecular Weight 427.27 g/mol [1]

Chemical Formula C₁₆H₁₅BrN₂O₅S [1]

Solubility in DMSO 85 mg/mL -

Recommended In Vivo Vehicle
5% DMSO, 30% PEG300,

65% Saline
-

Recommended Administration

Route
Intraperitoneal (i.p.) -

Recommended Dosage in

Mice
50 mg/kg -

Treatment Frequency Once daily -
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Experimental Protocols
Detailed Protocol for In Vivo Administration of Y06036 in a Mouse Xenograft Model

This protocol is adapted from the study by Zhang et al. (2018) for the administration of Y06036
in a C4-2B castration-resistant prostate cancer xenograft model in male nude mice.

Materials:

Y06036 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Polyethylene glycol 300 (PEG300), sterile

Sterile 0.9% saline

Sterile microcentrifuge tubes

Sterile syringes and needles (e.g., 27-gauge)

Vortex mixer

Procedure:

Preparation of Y06036 Stock Solution:

Prepare a stock solution of Y06036 in 100% DMSO at a concentration of 50 mg/mL.

Ensure the powder is completely dissolved by vortexing.

Store the stock solution at -20°C or -80°C for long-term storage.

Preparation of the Vehicle and Final Formulation (prepare fresh daily):

For a final injection volume of 100 µL per mouse (assuming a 20g mouse and a 50 mg/kg

dose), you will need 1 mg of Y06036 per mouse.
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In a sterile microcentrifuge tube, first combine the PEG300 and saline. For every 100 µL of

final formulation, you will need 30 µL of PEG300 and 65 µL of saline.

Vortex the PEG300 and saline mixture to ensure it is homogeneous.

Slowly add the required volume of the Y06036 DMSO stock solution to the PEG300/saline

mixture while vortexing. For a 50 mg/kg dose in a 20g mouse (1mg total), you would add

20 µL of the 50 mg/mL stock to 980 µL of the PEG300/saline mixture to make 1 mL of the

final formulation (this will result in a slightly different final vehicle ratio, so it is better to

calculate based on final percentages).

To achieve the final 5% DMSO, 30% PEG300, 65% Saline vehicle:

For 1 mL of final formulation:

Add 300 µL of PEG300 to a sterile tube.

Add 650 µL of sterile saline.

Vortex the mixture.

Add 50 µL of the Y06036 DMSO stock solution (at the appropriate concentration to

achieve the desired final dose). For a 50 mg/kg dose in a 20g mouse (1mg/100uL),

the stock concentration would need to be 20mg/mL in DMSO, and you would add

50uL of this to 950uL of the PEG300/saline mix. Adjust stock concentration and

volumes as needed for your specific dosage and injection volume.

Vortex the final formulation thoroughly to ensure it is a clear, homogenous solution.

Administration:

Administer 50 mg/kg of Y06036 via intraperitoneal (i.p.) injection once daily.

The injection volume should be adjusted based on the final concentration of the

formulation and the weight of the mouse (typically 100-200 µL).

Monitor the mice daily for any signs of toxicity.
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Caption: Y06036 inhibits BRD4 binding to acetylated histones, disrupting oncogene

transcription.
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Caption: Workflow for the daily preparation and in vivo administration of Y06036.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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